Cas no 120298-30-8 ((+)-Squamocin)

• Product Name: (+)-Squamocin
• CAS No: 120298-30-8
• MF: C₃₇H₆₆O₇
• MW: 622.915752887726
• CID: 150206
• PubChem ID: 441612
• Update Time: 2025-06-14

(+)-Squamocin Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-[(13R)-13-[(2R,2'R,5R,5'R)-5'-[(1S,5S)-1,5-dihydroxyundecyl]octahydro[2,2'-bifuran]-5-yl]-13-hydroxytridecyl]-5-methyl-,(5S)-
• 2(5H)-Furanone,3-[(13R)-13-[(2R,2'R,5R,5'R)-5'-[(1S,5S)-1,5-dihydroxyundecyl]octahydro[2,2'-bi...
• 2(5H)-Furanone,3-[(13R)-13-[(2R,2'R,5R,5'R)-5'-[(1S,5S)-1,5-dihydroxyundecyl]octahydro[2,2'-bifuran]-5-yl]-13-hydroxytridecyl
• squamocin
• (5S)-3-[(13R)-13-{(2R,2'R,5R,5'R)-5'-[(1S,5S)-1,5-dihydroxyundecyl]octahydro-2,2'-bifuran-5-yl}-13-hydroxytridecyl]-5-methylfuran-2(5H)-one
• 2(5H)-Furanone, 3-(13-(5'-(1,5-dimethylundecyl)octahydro(2,2'-bifuran)-5-yl)-13-hydroxytridecyl)-5-methyl-
• 3-{13-hydroxy-13-[5'-(6-methyldodecan-2-yl)octahydro-2,2'-bifuran-5-yl]tridecyl}-5-methylfuran-2(5H)-one
• Annonin I
• BDBM50087503
• 3-{13-[5''-(1,5-Dihydroxy-undecyl)-octahydro-[2,2'']bifuranyl-5-yl]-13-hydroxy-tridecyl}-5-methyl-5H-furan-2-one(Squamocin)
• (2S)-4-[(13R)-13-[(2R,5R)-5-[(2R,5R)-5-[(1S,5S)-1,5-dihydroxyundecyl]oxolan-2-yl]oxolan-2-yl]-13-hydroxytridecyl]-2-methyl-2H-furan-5-one
• Q27108334
• 3-{13-[5''-(1,5-Dihydroxy-undecyl)-octahydro-[2,2'']bifuranyl-5-yl]-13-hydroxy-tridecyl}-5-methyl-5H-furan-2-one
• (+)-Squamocin
• 120298-30-8
• DTXSID80152793
• CHEBI:9246
• CHEMBL41177
• Squamocin A
• SCHEMBL2702440
• C08545
• 4-[13-hydroxy-13-[5-[5-(6-methyldodecan-2-yl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one

• Inchi： 1S/C37H66O7/c1-3-4-5-15-19-30(38)20-17-22-32(40)34-24-26-36(44-34)35-25-23-33(43-35)31(39)21-16-13-11-9-7-6-8-10-12-14-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3/t28-,30-,31+,32-,33+,34+,35+,36+/m0/s1
• InChI Key： DAEFUOXKPZLQMM-AUDZWCKFSA-N
• SMILES： O1[C@@H]([C@H](CCC[C@H](CCCCCC)O)O)CC[C@@H]1[C@H]1CC[C@H]([C@@H](CCCCCCCCCCCCC2C(=O)O[C@@H](C)C=2)O)O1

Computed Properties

• Exact Mass: 622.481
• Monoisotopic Mass: 622.481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 25
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 703.8°Cat760mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins

Additional information on (+)-Squamocin

(+)-Squamocin (CAS No. 120298-30-8): A Comprehensive Overview of Its Properties and Applications

(+)-Squamocin, with the CAS number 120298-30-8, is a bioactive compound belonging to the class of annonaceous acetogenins. These compounds are renowned for their unique structural features and potent biological activities. The squamocin family has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology, natural product chemistry, and cancer research. This article delves into the molecular characteristics, mechanisms of action, and emerging trends surrounding (+)-Squamocin, while addressing common queries and hot topics in the scientific community.

The chemical structure of (+)-Squamocin features a long aliphatic chain with multiple tetrahydrofuran (THF) rings and a γ-lactone moiety, which are critical for its bioactivity. Researchers have identified this compound as a promising candidate for anticancer therapies, owing to its ability to inhibit mitochondrial complex I, leading to apoptosis in cancer cells. This mechanism has sparked interest in natural product-derived drugs, especially as the demand for alternative cancer treatments continues to rise. Studies have also explored its potential as an insecticidal agent, aligning with the growing focus on eco-friendly pest control solutions.

In the context of drug discovery, (+)-Squamocin exemplifies the untapped potential of plant-derived metabolites. The compound is primarily isolated from the seeds and leaves of Annonaceae plants, such as Annona squamosa (sugar apple). This connection to traditional medicinal plants has fueled discussions about ethnopharmacology and the revival of ancient remedies in modern science. Notably, the compound's stereochemistry (indicated by the "+" prefix) plays a pivotal role in its biological interactions, a topic frequently searched by students and professionals in organic chemistry.

Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have enabled more precise characterization of (+)-Squamocin and its derivatives. These methods are crucial for quality control in phytopharmaceutical production, a sector experiencing rapid growth due to consumer preference for plant-based therapeutics. Additionally, the compound's low solubility in water has prompted investigations into novel drug delivery systems, including nanoformulations—a trending subject in biomedical research.

From an ecological perspective, the extraction of (+)-Squamocin raises questions about sustainable sourcing of rare botanicals. This aligns with global conversations about biodiversity conservation and ethical sourcing in the natural products industry. Furthermore, computational studies leveraging AI-assisted molecular modeling have begun to predict the compound's interactions with cellular targets, reflecting the integration of digital tools in biochemistry—a hot topic among researchers.

In summary, (+)-Squamocin (CAS 120298-30-8) represents a fascinating intersection of traditional knowledge and cutting-edge science. Its multifaceted applications—from oncology to agrochemistry—coupled with ongoing technological innovations, position it as a compound of enduring relevance. As interest in bioactive natural products surges, this molecule continues to inspire both academic inquiry and industrial development.